Cas no 163077-89-2 (3-Fluoro-2-nitrobenzoic acid ethyl ester)

3-Fluoro-2-nitrobenzoic acid ethyl ester Properties

Names and Identifiers

• Ethyl 3-fluoro-2-nitrobenzoate
• 3-Fluoro-2-nitrobenzoic acid ethyl ester
• Benzoic acid, 3-fluoro-2-nitro-, ethyl ester
• LogP
• 3-fluoro-2-nitro benzoic acid ethyl ester
• AS06895
• AX8215234
• X5999
• +Expand

• MDL： MFCD11520392
• InChIKey： GISOWGLYGNGJHV-UHFFFAOYSA-N
• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)6-4-3-5-7(10)8(6)11(13)14/h3-5H,2H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 15
• Complexity: 253
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 69.44
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),